Cas no 58905-26-3 (1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone)

1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone structure
58905-26-3 structure
Product name:1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone
CAS No:58905-26-3
MF:C10H9N3O
MW:187.19796
CID:340467

1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
    • 1-phenyl-2-(1,2,4-triazol-1-yl)ethanone
    • 1-phenyl-2-(1H-1,2,4-triazol-1-yl)Ethanone
    • 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone
    • Inchi: InChI=1S/C10H9N3O/c14-10(6-13-8-11-7-12-13)9-4-2-1-3-5-9/h1-5,7-8H,6H2
    • InChI Key: RXGNQUOYJPSWRW-UHFFFAOYSA-N
    • SMILES: C1(C(=O)CN2C=NC=N2)C=CC=CC=1

Computed Properties

  • Exact Mass: 187.07467

Experimental Properties

  • PSA: 47.78

1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
E677330-50mg
1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone
58905-26-3
50mg
$ 230.00 2022-06-05
TRC
E677330-10mg
1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone
58905-26-3
10mg
$ 70.00 2022-06-05
1PlusChem
1P00EKX9-10mg
Ethanone, 1-phenyl-2-(1H-1,2,4-triazol-1-yl)-
58905-26-3 95%
10mg
$362.00 2023-12-16
TRC
E677330-5mg
1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone
58905-26-3
5mg
$ 50.00 2022-06-05
A2B Chem LLC
AG79501-10mg
1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone
58905-26-3 95%
10mg
$320.00 2024-04-19

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Ganmiao New material Technology Co., LTD
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
pengshengyue
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
pengshengyue
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.